Prepro-thyrotropin-releasing hormone (178-199)
Overview
Description
Prepro-thyrotropin-releasing hormone (TRH) (178-199) is a 22-amino acid cleavage product of the TRH prohormone . It is derived from prepro-TRH by the actions of the endopeptidases, prohormone convertase 1 (PC1) and PC2 . This peptide has been postulated to act as an adrenocorticotrophin hormone (ACTH)-release inhibitor . It also acts centrally to increase activity and decrease anxiety-related behaviors .
Synthesis Analysis
The rat prepro-thyrotropin-releasing hormone (TRH) 178-199 is derived from prepro-TRH by the actions of the endopeptidases, prohormone convertase 1 (PC1) and PC2 .
Molecular Structure Analysis
Prepro-thyrotropin-releasing hormone (TRH) (178-199) is a 22-amino acid cleavage product of the TRH prohormone .
Chemical Reactions Analysis
Prepro-thyrotropin-releasing hormone (TRH) (178-199) attenuates the synthesis and secretion of adrenocorticotropic hormone (ACTH) from the anterior pituitary both in vitro and in vivo .
Scientific Research Applications
Regulation of Adrenocorticotrophic Hormone (ACTH) Secretion : It inhibits histamine- or restraint stress-induced activation of corticotropin releasing hormone, thereby regulating ACTH secretion in the rat hypothalamus (Fukagawa et al., 2007). Furthermore, it has a clear inhibitory effect on ACTH secretion in human corticotroph tumors, especially in macroadenomas, and correlates with sensitivity to dexamethasone inhibition (Pecori Giraldi et al., 2010).
Suppression of Prolactin Secretion : Prepro-Thyrotropin Releasing Hormone 186-199 and 194-199, closely related to 178-199, suppress anterior pituitary prolactin secretion both in vivo and in vitro, which could impact hormone-related diseases (Shortridge, 2012).
Modulation of Stress Responses : Prepro-TRH178-199 inhibits stress-induced neuroendocrine responses and has central modulatory influences on stress-related behaviors in rats (McGivern et al., 1997). It also shows potential in reducing behavioral and hormonal disturbances associated with anxiety-separation in postnatal rats (Stahl et al., 2002).
Role in Autoimmune Diseases : Prepro-thyrotropin releasing hormone (TRH) 178-199 is suggested to be a novel endogenous Corticotropin Release Inhibiting Factor (CRIF), potentially playing a role in autoimmune diseases like rheumatoid arthritis and other diseases exacerbated by low endogenous glucocorticoids (Redei et al., 1998).
Neuroprotection Against Cerebral Ischemia : It can partially protect against cerebral ischemia in adult rats, reducing infarct size and promoting neuroprotection (Borlongan et al., 1999).
Influence on Thyroid and Glucose Homeostasis : While not directly related to 178-199, peptides like Prepro-TRH-(160-169) have been studied for their role in regulating thyroid and glucose homeostasis, indicating that similar peptides may have widespread effects in various organs (Pekary, 1998).
Mechanism of Action
Prepro-thyrotropin-releasing hormone (TRH) (178-199) suppresses adrenocorticotropic hormone (ACTH) secretion from the rat pituitary under restraint stress conditions, which indicates that prepro-TRH 178-199 is a candidate endogenous corticotropin-releasing inhibitory factor (CRIF) . This peptide also acts centrally to increase activity and decrease anxiety-related behaviors .
properties
IUPAC Name |
(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S,3S)-2-[[(2S)-2-amino-3-phenylpropanoyl]amino]-3-methylpentanoyl]amino]-3-carboxypropanoyl]pyrrolidine-2-carbonyl]amino]-4-carboxybutanoyl]amino]-4-methylpentanoyl]amino]-5-oxopentanoyl]amino]-5-carbamimidamidopentanoyl]amino]-3-hydroxypropanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-4-carboxybutanoyl]amino]-4-carboxybutanoyl]amino]hexanoyl]amino]-4-carboxybutanoyl]amino]acetyl]amino]-4-carboxybutanoyl]amino]acetyl]amino]-3-methylbutanoyl]amino]-4-methylpentanoyl]amino]-4-methylsulfanylbutanoyl]pyrrolidine-2-carbonyl]amino]pentanedioic acid | |
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InChI |
InChI=1S/C116H176N28O39S/c1-10-61(8)95(142-96(163)65(118)51-62-21-12-11-13-22-62)112(179)139-80(53-93(161)162)114(181)144-47-20-27-82(144)109(176)133-74(34-41-91(157)158)104(171)136-77(49-58(2)3)105(172)131-71(29-36-84(119)146)101(168)128-68(26-18-45-122-116(120)121)100(167)140-81(57-145)108(175)137-79(52-63-54-123-66-24-15-14-23-64(63)66)107(174)132-73(33-40-90(155)156)103(170)130-72(32-39-89(153)154)102(169)127-67(25-16-17-44-117)99(166)129-70(31-38-88(151)152)98(165)124-55-85(147)126-69(30-37-87(149)150)97(164)125-56-86(148)141-94(60(6)7)111(178)138-78(50-59(4)5)106(173)134-75(43-48-184-9)113(180)143-46-19-28-83(143)110(177)135-76(115(182)183)35-42-92(159)160/h11-15,21-24,54,58-61,65,67-83,94-95,123,145H,10,16-20,25-53,55-57,117-118H2,1-9H3,(H2,119,146)(H,124,165)(H,125,164)(H,126,147)(H,127,169)(H,128,168)(H,129,166)(H,130,170)(H,131,172)(H,132,174)(H,133,176)(H,134,173)(H,135,177)(H,136,171)(H,137,175)(H,138,178)(H,139,179)(H,140,167)(H,141,148)(H,142,163)(H,149,150)(H,151,152)(H,153,154)(H,155,156)(H,157,158)(H,159,160)(H,161,162)(H,182,183)(H4,120,121,122)/t61-,65-,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,94-,95-/m0/s1 | |
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InChI Key |
ICAYDYVQHKWGMZ-VIAQXQIWSA-N | |
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Canonical SMILES |
CCC(C)C(C(=O)NC(CC(=O)O)C(=O)N1CCCC1C(=O)NC(CCC(=O)O)C(=O)NC(CC(C)C)C(=O)NC(CCC(=O)N)C(=O)NC(CCCNC(=N)N)C(=O)NC(CO)C(=O)NC(CC2=CNC3=CC=CC=C32)C(=O)NC(CCC(=O)O)C(=O)NC(CCC(=O)O)C(=O)NC(CCCCN)C(=O)NC(CCC(=O)O)C(=O)NCC(=O)NC(CCC(=O)O)C(=O)NCC(=O)NC(C(C)C)C(=O)NC(CC(C)C)C(=O)NC(CCSC)C(=O)N4CCCC4C(=O)NC(CCC(=O)O)C(=O)O)NC(=O)C(CC5=CC=CC=C5)N | |
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Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)N[C@@H](CC(=O)O)C(=O)N1CCC[C@H]1C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CO)C(=O)N[C@@H](CC2=CNC3=CC=CC=C32)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCC(=O)O)C(=O)NCC(=O)N[C@@H](CCC(=O)O)C(=O)NCC(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCSC)C(=O)N4CCC[C@H]4C(=O)N[C@@H](CCC(=O)O)C(=O)O)NC(=O)[C@H](CC5=CC=CC=C5)N | |
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Molecular Formula |
C116H176N28O39S | |
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DSSTOX Substance ID |
DTXSID30153477 | |
Record name | Prepro-thyrotropin-releasing hormone (178-199) | |
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Molecular Weight |
2618.9 g/mol | |
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Product Name |
Prepro-trh (178-199) | |
CAS RN |
122018-92-2 | |
Record name | Prepro-thyrotropin-releasing hormone (178-199) | |
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Record name | Prepro-thyrotropin-releasing hormone (178-199) | |
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